N-{2-[2-(2-chloro-5-methylphenoxy)ethoxy]ethyl}-1-butanamine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[2-(2-chloro-5-methylphenoxy)ethoxy]ethyl}-1-butanamine oxalate, also known as bucindolol oxalate, is a beta-blocker drug that has been used in the treatment of heart failure and hypertension.
Mechanism of Action
Bucindolol oxalate works by blocking the beta-adrenergic receptors in the heart, which reduces the heart rate and decreases the force of contractions. This leads to a reduction in the workload of the heart and an improvement in cardiac function.
Biochemical and Physiological Effects:
Bucindolol oxalate has been shown to have a number of biochemical and physiological effects, including a reduction in blood pressure, an increase in cardiac output, and a decrease in sympathetic nervous system activity. It has also been shown to have anti-inflammatory and anti-apoptotic effects.
Advantages and Limitations for Lab Experiments
One advantage of N-{2-[2-(2-chloro-5-methylphenoxy)ethoxy]ethyl}-1-butanamine oxalate oxalate is its well-established mechanism of action, which makes it a useful tool for studying the beta-adrenergic receptor system. However, its use in lab experiments is limited by its potential side effects, such as bradycardia and hypotension.
Future Directions
There are a number of potential future directions for research on N-{2-[2-(2-chloro-5-methylphenoxy)ethoxy]ethyl}-1-butanamine oxalate oxalate. One area of interest is the development of new formulations or delivery methods that could improve its efficacy and reduce its side effects. Another area of interest is the investigation of its potential use in the treatment of other conditions, such as anxiety disorders and post-traumatic stress disorder. Finally, further research is needed to better understand the long-term effects of this compound oxalate on cardiac function and overall health.
Synthesis Methods
Bucindolol oxalate can be synthesized through a multi-step process involving the reaction of 2-chloro-5-methylphenol with 2-bromoethyl ether, followed by the reaction of the resulting compound with 1-butanamine. The final product is obtained through the reaction of this intermediate with oxalic acid.
Scientific Research Applications
Bucindolol oxalate has been extensively studied for its potential therapeutic effects in the treatment of heart failure and hypertension. It has been shown to improve cardiac function and reduce mortality in patients with heart failure. In addition, N-{2-[2-(2-chloro-5-methylphenoxy)ethoxy]ethyl}-1-butanamine oxalate oxalate has been studied for its potential use in the treatment of other conditions, such as atrial fibrillation and migraine headaches.
properties
IUPAC Name |
N-[2-[2-(2-chloro-5-methylphenoxy)ethoxy]ethyl]butan-1-amine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24ClNO2.C2H2O4/c1-3-4-7-17-8-9-18-10-11-19-15-12-13(2)5-6-14(15)16;3-1(4)2(5)6/h5-6,12,17H,3-4,7-11H2,1-2H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQBIOYITBHONNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNCCOCCOC1=C(C=CC(=C1)C)Cl.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26ClNO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.